Sulfathiazole sodium Sulfathiazole sodium Sulfathiazole Sodium is an organosulfur compound that has been used as a short-acting sulfa drug.Target: AntibacterialSulfathiazole (20 μg/L) starts to be degraded between day 31 and day 38 in one of the two batch reactors containing different wastewater matrices. Sulfathiazole is degraded at a substantially faster rate than sulfamethoxazole or sulfamethazine in the nitrification process (S3) [1]. Recovery from spiked manure slurry samples is 64% for Sulfathiazole at pH 9. Sulfathiazole has acidity constant of pKa of 7.1and retention times (tR) of 7.8. S/N values for Sulfathiazole are above 100 at the 1 mg/kg level [2]. Sulfathiazole sorption to inorganic sorbents exhibits pronounced pH dependence consistent with sorbate speciation and sorbent charge properties. Sulfathiazole cations are most important for sorption to clay minerals, followed by neutral species [3].
Brand Name: Vulcanchem
CAS No.: 144-74-1
VCID: VC0003000
InChI: InChI=1S/C9H8N3O2S2.Na/c10-7-1-3-8(4-2-7)16(13,14)12-9-11-5-6-15-9;/h1-6H,10H2;/q-1;+1
SMILES: C1=CC(=CC=C1N)S(=O)(=O)[N-]C2=NC=CS2.[Na+]
Molecular Formula: C9H8N3NaO2S2
Molecular Weight: 277.3 g/mol

Sulfathiazole sodium

CAS No.: 144-74-1

Inhibitors

VCID: VC0003000

Molecular Formula: C9H8N3NaO2S2

Molecular Weight: 277.3 g/mol

Sulfathiazole sodium - 144-74-1

CAS No. 144-74-1
Product Name Sulfathiazole sodium
Molecular Formula C9H8N3NaO2S2
Molecular Weight 277.3 g/mol
IUPAC Name sodium;(4-aminophenyl)sulfonyl-(1,3-thiazol-2-yl)azanide
Standard InChI InChI=1S/C9H8N3O2S2.Na/c10-7-1-3-8(4-2-7)16(13,14)12-9-11-5-6-15-9;/h1-6H,10H2;/q-1;+1
Standard InChIKey GWIJGCIVKLITQK-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1N)S(=O)(=O)[N-]C2=NC=CS2.[Na+]
Canonical SMILES C1=CC(=CC=C1N)S(=O)(=O)[N-]C2=NC=CS2.[Na+]
Description Sulfathiazole Sodium is an organosulfur compound that has been used as a short-acting sulfa drug.Target: AntibacterialSulfathiazole (20 μg/L) starts to be degraded between day 31 and day 38 in one of the two batch reactors containing different wastewater matrices. Sulfathiazole is degraded at a substantially faster rate than sulfamethoxazole or sulfamethazine in the nitrification process (S3) [1]. Recovery from spiked manure slurry samples is 64% for Sulfathiazole at pH 9. Sulfathiazole has acidity constant of pKa of 7.1and retention times (tR) of 7.8. S/N values for Sulfathiazole are above 100 at the 1 mg/kg level [2]. Sulfathiazole sorption to inorganic sorbents exhibits pronounced pH dependence consistent with sorbate speciation and sorbent charge properties. Sulfathiazole cations are most important for sorption to clay minerals, followed by neutral species [3].
Related CAS 72-14-0 (Parent)
Synonyms 4-amino-N-2-thiazolyl Benzenesulfonamide
Alphadol
Benzenesulfonamide, 4 amino N 2 thiazolyl
Benzenesulfonamide, 4-amino-N-2-thiazolyl
N(1)-2-thiazolylsulfanilamide
norsulfazole
sulfathiazole
Sulfathiazole Sodium
sulfathiazole, monosodium salt
Reference [1]. Perez, S., P. Eichhorn, and D.S. Aga, Evaluating the biodegradability of sulfamethazine, sulfamethoxazole, sulfathiazole, and trimethoprim at different stages of sewage treatment. Environ Toxicol Chem, 2005. 24(6): p. 1361-7.
[2]. Haller, M.Y., et al., Quantification of veterinary antibiotics (sulfonamides and trimethoprim) in animal manure by liquid chromatography-mass spectrometry. J Chromatogr A, 2002. 952(1-2): p. 111-20.
[3]. Kahle, M. and C. Stamm, Time and pH-dependent sorption of the veterinary antimicrobial sulfathiazole to clay minerals and ferrihydrite. Chemosphere, 2007. 68(7): p. 1224-31.
PubChem Compound 12285822
Last Modified Nov 11 2021
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